Cas no 794582-38-0 (2-(4-Nitrophenyl)sulfanylpropanoic Acid)
794582-38-0 structure
Product Name:2-(4-Nitrophenyl)sulfanylpropanoic Acid
CAS No:794582-38-0
MF:C9H9NO4S
MW:227.237061262131
CID:3107677
PubChem ID:351225
Update Time:2025-04-21
2-(4-Nitrophenyl)sulfanylpropanoic Acid Chemical and Physical Properties
Names and Identifiers
-
- 2-[(4-nitrophenyl)thio]propanoic acid
- 794582-38-0
- DTXSID601288736
- EN300-11493
- NSC519842
- 2-((4-Nitrophenyl)thio)propanoic acid
- 2-((4-nitrophenyl)sulfanyl)propanoic acid
- 2-[(4-nitrophenyl)sulfanyl]propanoic acid
- 2-[(4-nitrophenyl)sulfanyl]propanoicacid
- SR-01000060861
- AKOS008926650
- CS-0223360
- SR-01000060861-1
- Z31250559
- G36350
- 999-584-6
- NSC-519842
- 2-(4-nitrophenyl)sulfanylpropanoic acid
- UGB58238
- 2-(4-Nitrophenyl)sulfanylpropanoic Acid
-
- Inchi: 1S/C9H9NO4S/c1-6(9(11)12)15-8-4-2-7(3-5-8)10(13)14/h2-6H,1H3,(H,11,12)
- InChI Key: ACSMBGHECSLDPA-UHFFFAOYSA-N
- SMILES: S(C1C=CC(=CC=1)[N+](=O)[O-])C(C(=O)O)C
Computed Properties
- Exact Mass: 227.025
- Monoisotopic Mass: 227.025
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 245
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 108Ų
2-(4-Nitrophenyl)sulfanylpropanoic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | N498410-50mg |
2-[(4-Nitrophenyl)sulfanyl]propanoic Acid |
794582-38-0 | 50mg |
$ 50.00 | 2022-06-02 | ||
| TRC | N498410-100mg |
2-[(4-Nitrophenyl)sulfanyl]propanoic Acid |
794582-38-0 | 100mg |
$ 95.00 | 2022-06-02 | ||
| TRC | N498410-500mg |
2-[(4-Nitrophenyl)sulfanyl]propanoic Acid |
794582-38-0 | 500mg |
$ 320.00 | 2022-06-02 | ||
| Enamine | EN300-11493-0.05g |
2-[(4-nitrophenyl)sulfanyl]propanoic acid |
794582-38-0 | 98% | 0.05g |
$42.0 | 2023-10-25 | |
| Enamine | EN300-11493-0.1g |
2-[(4-nitrophenyl)sulfanyl]propanoic acid |
794582-38-0 | 98% | 0.1g |
$66.0 | 2023-10-25 | |
| Enamine | EN300-11493-0.25g |
2-[(4-nitrophenyl)sulfanyl]propanoic acid |
794582-38-0 | 98% | 0.25g |
$92.0 | 2023-10-25 | |
| Enamine | EN300-11493-0.5g |
2-[(4-nitrophenyl)sulfanyl]propanoic acid |
794582-38-0 | 98% | 0.5g |
$175.0 | 2023-10-25 | |
| Enamine | EN300-11493-1.0g |
2-[(4-nitrophenyl)sulfanyl]propanoic acid |
794582-38-0 | 98% | 1.0g |
$256.0 | 2023-02-09 | |
| Enamine | EN300-11493-2.5g |
2-[(4-nitrophenyl)sulfanyl]propanoic acid |
794582-38-0 | 98% | 2.5g |
$503.0 | 2023-10-25 | |
| Enamine | EN300-11493-5.0g |
2-[(4-nitrophenyl)sulfanyl]propanoic acid |
794582-38-0 | 98% | 5.0g |
$743.0 | 2023-02-09 |
2-(4-Nitrophenyl)sulfanylpropanoic Acid Related Literature
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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